Cas no 1806647-46-0 (Ethyl 3-(3-chloropropanoyl)-4-cyanophenylacetate)

• Product Name: Ethyl 3-(3-chloropropanoyl)-4-cyanophenylacetate
• CAS No: 1806647-46-0
• MF: C₁₄H₁₄ClNO₃
• MW: 279.718863010406
• CID: 4944740
• Update Time: 2025-05-24

Ethyl 3-(3-chloropropanoyl)-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropanoyl)-4-cyanophenylacetate

• Inchi： 1S/C14H14ClNO3/c1-2-19-14(18)8-10-3-4-11(9-16)12(7-10)13(17)5-6-15/h3-4,7H,2,5-6,8H2,1H3
• InChI Key： DVIMCTDUMLBWOA-UHFFFAOYSA-N
• SMILES： ClCCC(C1=C(C#N)C=CC(CC(=O)OCC)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 374
• XLogP3: 2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-(3-chloropropanoyl)-4-cyanophenylacetate

Comprehensive Overview of Ethyl 3-(3-chloropropanoyl)-4-cyanophenylacetate (CAS No. 1806647-46-0)

Ethyl 3-(3-chloropropanoyl)-4-cyanophenylacetate (CAS No. 1806647-46-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a chloropropanoyl and cyanophenyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₄H₁₄ClNO₃, highlights its potential for diverse applications, particularly in drug discovery and material science.

In recent years, the demand for high-purity intermediates like Ethyl 3-(3-chloropropanoyl)-4-cyanophenylacetate has surged, driven by advancements in precision medicine and green chemistry. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, leveraging its electron-withdrawing groups (cyano and carbonyl) for tailored reactions. The compound's CAS No. 1806647-46-0 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

One of the trending topics associated with this compound is its potential in catalyzed cross-coupling reactions, a hotbed for innovation in sustainable synthesis. Users often inquire about its solubility in polar solvents like DMSO or ethanol, as well as its stability under varying pH conditions—key considerations for process optimization. Additionally, its crystallization behavior and melting point are critical data points for industrial-scale production.

The 4-cyanophenyl segment in Ethyl 3-(3-chloropropanoyl)-4-cyanophenylacetate has sparked interest in fluorescence-based applications, aligning with the growing focus on optical materials. Questions about its quantum yield or compatibility with photocatalysts are common in forums, underscoring its interdisciplinary appeal. Furthermore, its chloropropanoyl group is often discussed in the context of prodrug design, where controlled release mechanisms are paramount.

From an SEO perspective, combining technical terms like CAS 1806647-46-0 with layman-friendly phrases such as "building blocks for drug development" enhances accessibility. The compound's safety profile and handling protocols are also frequently queried, emphasizing the need for clear documentation. As the industry shifts toward AI-driven molecular modeling, Ethyl 3-(3-chloropropanoyl)-4-cyanophenylacetate serves as a benchmark for validating computational predictions.

In summary, Ethyl 3-(3-chloropropanoyl)-4-cyanophenylacetate (CAS No. 1806647-46-0) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—make it a subject of enduring relevance, poised to address emerging challenges in science and technology.